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Compound of Interest

Compound Name: Methyl 4-vinylbenzoate

Cat. No.: B093427

An In-depth Examination of its Properties, Synthesis, and Applications in Polymer Science and
Drug Development

CAS Number: 1076-96-6 Molecular Formula: C10H1002 Molecular Weight: 162.19 g/mol

This technical guide provides a comprehensive overview of methyl 4-vinylbenzoate, a
versatile monomer with significant applications in polymer chemistry and emerging potential in
the biomedical field. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
and use in advanced material design.

Physicochemical Properties

Methyl 4-vinylbenzoate is a solid at room temperature with a melting point range of 32-37 °C.
[1] It is characterized by the presence of both a vinyl group and a methyl ester functionality,
making it a valuable building block for a variety of polymers.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b093427?utm_src=pdf-interest
https://www.benchchem.com/product/b093427?utm_src=pdf-body
https://www.benchchem.com/product/b093427?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/637408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1076-96-6 [1]
Molecular Formula C10H1002 [1]
Molecular Weight 162.19 g/mol [1]
Appearance Solid [1]
Melting Point 32-37 °C [1]

Empirical Formula (Hill
. C10H1002
Notation)

[1]

Synthesis of Methyl 4-Vinylbenzoate

A common and effective method for the synthesis of methyl 4-vinylbenzoate is the

esterification of 4-vinylbenzoic acid with methanol, catalyzed by a strong acid such as sulfuric

acid.[2]

Experimental Protocol: Esterification of 4-Vinylbenzoic

Acid

Materials:

e 4-Vinylbenzoic acid

o Methanol (MeOH)

o Concentrated Sulfuric Acid (H2S0Oa4)
o Ethyl Acetate (EtOAC)

o Water (H20)

e Brine

e Magnesium Sulfate (MgSOa)
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Procedure:

e Dissolve 4-vinylbenzoic acid (e.g., 30 mmol, 4.44 g) in methanol (e.g., 120 mL).[2]
o Carefully add concentrated sulfuric acid (e.g., 2 mL) to the solution.[2]

o Reflux the reaction mixture for 24 hours.[2]

 After cooling, evaporate the volatile components.[2]

e Dilute the residue with water.[2]

o Extract the aqueous solution with ethyl acetate.[2]

o Combine the organic phases and wash with brine and water.[2]

e Dry the organic phase with magnesium sulfate.[2]

e Remove the solvent under reduced pressure to yield the final product.[2]
Characterization:

The synthesized methyl 4-vinylbenzoate can be characterized by various spectroscopic
techniques. For instance, H NMR spectroscopy in CDCIs will show characteristic peaks for the
vinyl and methyl ester protons.[2]

e 'H NMR (CDCl3): & 3.91 (s, 3H), 5.38 (d, J = 10.8 Hz, 1H), 5.86 (d, J = 17.6 Hz, 1H), 6.75
(dd, J = 17.6 Hz, 10.8 Hz, 1H), 7.46 (d, J = 8.4 Hz, 2H), 7.99 (d, J = 8.4 Hz, 2H).[2]

Applications in Polymer Science

The vinyl group of methyl 4-vinylbenzoate allows it to readily undergo polymerization, forming
poly(methyl 4-vinylbenzoate). This polymer and its copolymers have been explored for a
range of applications.

o Photoresponsive Materials: It can be used in the synthesis of vinyl monomers of bis-crowned
malachite green leuconitrile, which have applications in photoresponsive ionic conduction.[1]
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» Polyradicals: Copolymers of methyl 4-vinylbenzoate and (4-trimethylsilyl)styrene can be
oxidized to form polyradicals with good membrane-forming abilities.[1]

e General Polymer Synthesis: It is also used as a fluid component to enhance ink stability and
in the preparation of vinyl-substituted beta-diketones.[3][4]

Relevance in Drug Development and Biomedical
Applications

While methyl 4-vinylbenzoate itself is primarily a monomer, the polymers derived from it,
particularly poly(vinyl benzoate), have shown promise in the field of drug delivery.

Poly(vinyl benzoate) Nanoparticles for Drug Delivery

Research has demonstrated the formation of poly(vinyl benzoate) nanoparticles that can serve
as carriers for lipophilic small molecules.[5]

Experimental Protocol: Nanoprecipitation of Poly(vinyl benzoate)

A typical method for preparing these nanoparticles is nanoprecipitation. This involves dissolving
commercial poly(vinyl benzoate) in a suitable organic solvent and then introducing this solution
into an aqueous phase containing a surfactant, such as Pluronic F68, under stirring. This
process leads to the formation of spherical nanostructures.[5]

Characterization of Nanoparticles:
The resulting nanoparticles can be characterized by:

e Size and Morphology: Techniques like dynamic light scattering (DLS) and transmission
electron microscopy (TEM) can be used to determine the size, shape, and morphology of the
nanoparticles. Studies have reported spherical nanostructures in the range of 200-250 nm in
diameter.[5]

e Drug Loading and Release: The efficiency of encapsulating a therapeutic agent and its
subsequent release profile can be quantified using techniques like UV-Vis spectroscopy or
high-performance liquid chromatography (HPLC). For instance, coumarin-6 has been
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successfully encapsulated in poly(vinyl benzoate) nanopatrticles, with kinetics experiments
indicating that a significant portion is encapsulated within the polymer matrix.[5]

« |n Vitro Stability: The stability of the nanoparticles can be assessed in relevant biological
media, such as phosphate buffer and blood serum.[5]

Cytotoxicity Profile

The biocompatibility of materials intended for drug delivery is of paramount importance. Studies
on poly(vinyl benzoate) nanoparticles have shown them to be non-toxic in vitro towards human
epithelial cells (ICso > 1000 pg/mL) and primary bovine aortic endothelial cells (ICso > 500

Hg/mL).[5]

Interestingly, a study on the related compound, vinyl benzoate, suggested that it may have a
higher overall toxicity to human cells compared to methyl benzoate.[6][7][8] This study also
indicated that treatment with vinyl benzoate led to the differential expression of genes involved
in the cell cycle, protein quality control, and neurotransmission, such as cyclin D1, HSP70, and
ACHE genes.[6][7][8] This highlights the need for thorough toxicological evaluation of any new
polymer-based delivery system.

Signaling Pathways and Biological Interactions

Currently, there is a lack of direct evidence implicating methyl 4-vinylbenzoate in specific
cellular signaling pathways. The biological effects observed are primarily associated with the
polymers derived from it or from related vinyl esters. The aforementioned gene expression
changes induced by vinyl benzoate suggest potential interactions with cellular processes that
warrant further investigation.[6][7][8] Future research could explore the potential for methyl 4-
vinylbenzoate or its metabolites to interact with cellular signaling cascades, which would be
crucial for a comprehensive understanding of its biocompatibility and potential therapeutic
applications.

Conclusion

Methyl 4-vinylbenzoate is a valuable monomer with well-established applications in polymer
chemistry. Its ability to form functional polymers has opened up avenues for its use in advanced
materials, including those with potential in the biomedical field. The development of poly(vinyl
benzoate) nanoparticles for drug delivery represents a promising area of research. However, a
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deeper understanding of the biological interactions, metabolic fate, and potential effects on
cellular signaling pathways of both the monomer and its corresponding polymers is essential
for its successful translation into clinical applications. This guide provides a foundational
understanding for researchers looking to explore the potential of methyl 4-vinylbenzoate in
their respective fields.

Diagrams

Below are diagrams illustrating the synthesis of methyl 4-vinylbenzoate and a conceptual
workflow for the preparation and characterization of drug-loaded nanoparticles.
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Caption: Synthesis of Methyl 4-vinylbenzoate via Esterification.
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Caption: Workflow for Drug-Loaded Nanoparticle Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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